2,5-Dichloro-2'-(4-methylpiperazinomethyl) benzophenone

• IUPAC Name: (2,5-dichlorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• InChI: InChI=1S/C19H20Cl2N2O/c1-22-8-10-23(11-9-22)13-14-4-2-3-5-16(14)19(24)17-12-15(20)6-7-18(17)21/h2-7,12H,8-11,13H2,1H3
• InChI Key: PGYXSCHPVLANDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=CC=C2C(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O
• DSSTOX Substance ID: DTXSID60643896
• Molecular Weight: 363.3 g/mol
• CAS RN: 898762-36-2

Description

2,5-Dichloro-2’-(4-methylpiperazinomethyl) benzophenone is a chemical compound with the molecular formula C19H20Cl2N2O. It has a molecular weight of 363.29.

Molecular Structure Analysis

The InChI code for this compound is 1S/C19H20Cl2N2O/c1-22-8-10-23(11-9-22)13-14-4-2-3-5-16(14)19(24)17-12-15(20)6-7-18(17)21/h2-7,12H,8-11,13H2,1H3. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 363.29 and a density of 1.257g/cm3. The boiling point is 501.7ºC at 760 mmHg. Unfortunately, the melting point is not available.

Scientific Research Applications

Polymer Synthesis and Properties

Research by Ghassemi and McGrath (2004) delves into the synthesis of high molecular weight poly(2,5-benzophenone) derivatives, achieved through nickel-catalyzed coupling polymerization of 2,5-dichloro-4′-substituted benzophenones. These polymers, known for their organosolubility and lack of crystallinity, exhibit high thermal stability with temperatures of 5% weight loss exceeding 480 °C. Notably, the sulfonation of these polymers, using concentrated or fuming sulfuric acid, introduces sulfonic acid moieties, enhancing their ion exchange capacities, water absorption capacities, and proton conductivities (Ghassemi & Mcgrath, 2004).

Environmental Impact and Detection

Zhang et al. (2011) conducted a study on the occurrence of benzophenones and benzotriazoles in the environment, particularly in sediment and sewage sludge. They used advanced methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) for the determination of these compounds. Their research highlights the environmental presence and profiles of various UV filters including benzophenones, thus indicating the widespread environmental impact of these compounds (Zhang et al., 2011).

Photochemical Reactions and Derivatives

Faragher and Gilchrist (1976) explored the generation of naphthalene derivatives from 2-(bromomethyl)benzophenone by heating it with olefinic or acetylenic dienophiles. They proposed a mechanism involving the generation of 1-phenylisobenzofuran, followed by cycloaddition and aromatization processes. This research sheds light on the complex photochemical reactions and potential applications of benzophenone derivatives in synthesizing various organic compounds (Faragher & Gilchrist, 1976).

Mechanism of Action

The mechanism of action for this compound is not specified in the sources I found. It’s worth noting that the mechanism of action for a compound can vary widely depending on its use, such as whether it’s used as a reagent in a chemical reaction, a pharmaceutical drug, or in some other capacity.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I found. It’s important to handle all chemical compounds with appropriate safety precautions, including the use of personal protective equipment and proper storage and disposal methods.